Chroman-4-one oxime

• CAS: 535935-39-8

Core Science & Biosynthesis

Chroman-4-one Oxime: Structural Dynamics, Synthesis, and Pharmacological Applications

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Chroman-4-one oxime (CAS: 24541-01-3) represents a privileged bicyclic scaffold in modern medicinal chemistry. Featuring a benzene ring fused to a six-membered oxygen-containing heterocycle with a C4 oxime moiety, this compound serves as a critical intermediate in the synthesis of advanced therapeutics. This whitepaper provides an in-depth analysis of its physicochemical properties, establishes a self-validating synthetic protocol, and explores its pharmacological utility in oncology and enzyme inhibition.

Chemical Structure & Molecular Dynamics

The core architecture of chroman-4-one oxime consists of a 2,3-dihydro-4H-1-benzopyran-4-one backbone where the carbonyl oxygen has been replaced by a hydroxylamine-derived oxime group (=N-OH)[1].

Isomeric Stability: The formation of the oxime introduces stereochemical complexity via E/Z isomerism around the C=N double bond. However, the (E) -isomer is thermodynamically dominant. This preference is driven by steric causality: the (Z) -configuration forces the bulky hydroxyl group into severe steric clash with the adjacent aromatic ring system. Consequently, standard synthesis heavily favors the (E) -conformer, which is critical for predictable binding affinities in target proteins[1].

Physicochemical Profile

Understanding the physical properties of chroman-4-one oxime is essential for predicting its pharmacokinetic behavior. The compound exhibits a highly favorable profile for oral bioavailability, aligning perfectly with Lipinski’s Rule of Five. The oxime group acts as both a hydrogen bond donor and acceptor, directly dictating its solubility profile—rendering it highly soluble in polar solvents (DMF, methanol) while remaining practically insoluble in aqueous environments[1].

Table 1: Physicochemical Properties of Chroman-4-one Oxime

Property	Value	Causality / Pharmacological Implication
CAS Number	24541-01-3	Standard registry identifier for the (E) -isomer[1].
Molecular Formula	C9H9NO2	Defines the core bicyclic oxime structure[1].
Molecular Weight	163.17 g/mol	Low MW ensures rapid membrane diffusion and high ligand efficiency[1].
Melting Point	138–139 °C	High crystalline stability; sharp MP indicates high purity[1],[2].
Topological Polar Surface Area (TPSA)	41.82 Ų	Optimal for blood-brain barrier (BBB) penetration and cellular uptake[1].
XLogP3	1.64	Ideal lipophilicity for balancing aqueous solubility and lipid membrane partitioning[1].
Density	1.26 ± 0.1 g/cm³	Predicts solid-state packing and formulation volume[1].
Solubility	Soluble in DMF/MeOH	Necessitates organic cosolvents for in vitro biological assays[1].

Synthesis Protocol & Mechanistic Workflow

The synthesis of chroman-4-one oxime is achieved via the acid-catalyzed oximation of chroman-4-one using hydroxylamine hydrochloride[3]. As a Senior Application Scientist, I emphasize that a robust protocol must be a self-validating system . The following methodology incorporates specific checkpoints to ensure mechanistic integrity.

Step-by-Step Methodology: Acid-Catalyzed Condensation

• Reagent Solubilization: Dissolve 1.5 mmol of hydroxylamine hydrochloride in 10 mL of absolute ethanol.

  • Causality: Ethanol acts as a polar protic solvent. It successfully solubilizes both the hydrophobic chroman-4-one and the polar hydroxylamine salt, while its protic nature facilitates the proton transfer steps required during hemiaminal formation[4].

• Acidic Activation: Add 3–5 drops of 3M HCl to the solution.

  • Causality: The acid catalyst protonates the carbonyl oxygen of chroman-4-one. This significantly increases the electrophilicity of the carbonyl carbon, lowering the activation energy for the subsequent nucleophilic attack by hydroxylamine[3],[4].

• Substrate Addition: Introduce 1.5 mmol of chroman-4-one to the acidified mixture.

• Thermal Dehydration: Stir and heat the reaction mixture in a water bath at 60 °C for 1–2 hours.

  • Causality: Gentle heating provides the precise thermal energy required to drive the endothermic dehydration of the unstable hemiaminal intermediate, eliminating water to form the stable C=N double bond without causing thermal degradation[4].

  • Validation Checkpoint 1: Monitor via Thin Layer Chromatography (TLC). The disappearance of the starting material spot confirms the completion of the nucleophilic addition.

• Aqueous Precipitation: Cool the mixture to room temperature, then pour it slowly into 50 mL of ice-cold distilled water.

  • Causality: Because the oxime product is practically insoluble in water[1], introducing the ethanol solution into a cold aqueous environment forces a rapid, high-yield crash-out of the product.

• Recovery and Purification: Filter the precipitate under a vacuum and recrystallize from hot ethanol.

  • Causality: Recrystallization exploits differential solubility gradients to remove unreacted starting materials and trace (Z) -isomers, yielding the pure (E) -conformer[2].

  • Validation Checkpoint 2: The final product must be a white crystalline powder. A yellow tint indicates incomplete dehydration or trapped impurities.

Synthesis workflow of Chroman-4-one oxime via acid-catalyzed condensation.

Analytical Validation Framework

To guarantee the structural integrity of the synthesized batch, the following analytical signatures must be verified. If the synthesis is successful, these exact parameters will act as your definitive proof of structure:

• Melting Point: Must sharply resolve at 138–139 °C[1],[2]. A broad melting range (>2 °C) dictates a mandatory second recrystallization cycle.

• 1H NMR (400 MHz, DMSO-d6): Look for a distinct singlet at δ 11.44 ppm (1H, N-OH). This proton is highly deshielded due to the electronegativity of the oxygen and nitrogen atoms, confirming oxime formation. Additional structural confirmation includes triplets at δ 4.17 ppm (2H, -CH2-O-) and δ 2.80 ppm (2H, -CH2-C=N)[2].

• FT-IR Spectroscopy: A broad peak at ~3422 cm⁻¹ confirms the O-H stretch, while a sharp peak at ~1699 cm⁻¹ confirms the C=N double bond formation[4].

Pharmacological Applications

Chroman-4-one oxime is not merely a passive intermediate; its derivatives exhibit profound biological activity, particularly in oncology and antimicrobial development[3],[4].

Carbonic Anhydrase Inhibition: Derivatives of chroman-4-one oxime have been identified as potent inhibitors of Carbonic Anhydrase IX and XII (CA IX/XII). These metalloenzymes are heavily overexpressed in hypoxic tumors. The oxime derivatives bind to the zinc active site of the enzyme, preventing the tumor from acidifying its microenvironment, thereby stifling tumor survival and metastasis[2].

Antiproliferative and Apoptotic Pathways: In gynecological and leukemic cancer cell lines (e.g., HL-60, HeLa, MCF-7), specific oxime ether derivatives of the chroman-4-one scaffold demonstrate potent cell growth inhibitory activity. Mechanistically, these compounds induce cell cycle arrest by causing a significant increase in the hypodiploid (subG1) phase, ultimately triggering apoptosis in the malignant cells[5].

Pharmacological pathways of Chroman-4-one oxime derivatives in cancer therapy.

References

• A series of benzensulfonamide derivatives as new potent carbonic anhydrase IX and XII inhibitors - PMC, nih.gov,[Link]

• Synthesis and In Vitro Antitumor Activity of Naringenin Oxime and Oxime Ether Derivatives, mdpi.com,[Link]

• Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities - ResearchGate, researchgate.net,[Link]

• Antibacterial and Antioxidant Screening of Semi-Synthetic Naringin Based Hydrazone and Oxime Derivatives - Brieflands, brieflands.com,[Link]

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The Rising Prominence of Chroman-4-one Oximes in Medicinal Chemistry: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The chroman-4-one scaffold is a privileged structure in the realm of medicinal chemistry, serving as a versatile template for the design and synthesis of a wide array of biologically active compounds.[1][2] Among its many derivatives, chroman-4-one oximes have emerged as a particularly promising class of molecules, demonstrating significant potential across various therapeutic areas, including oncology, infectious diseases, and inflammatory conditions. This technical guide provides an in-depth exploration of the synthesis, biological activities, and therapeutic potential of chroman-4-one oximes, offering valuable insights for researchers and drug development professionals.

The Allure of the Chroman-4-one Oxime Scaffold

The chroman-4-one core, a fusion of a benzene ring and a dihydropyranone ring, provides a rigid and synthetically accessible framework. The introduction of an oxime moiety at the C4 position significantly enhances the molecule's chemical diversity and biological activity. The >C=N-O-R group of the oxime ether introduces a key pharmacophore that can modulate the compound's lipophilicity, hydrogen bonding capacity, and steric profile, thereby influencing its interaction with biological targets.[3]

Synthesis of Chroman-4-one Oxime Derivatives: A Step-by-Step Approach

The synthesis of chroman-4-one oximes is typically a straightforward process, beginning with the parent chroman-4-one. The following is a general protocol for the synthesis of chroman-4-one oxime and its subsequent derivatization to oxime ethers.

Experimental Protocol: Synthesis of Chroman-4-one Oxime

Materials:

• Substituted chroman-4-one

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium acetate (NaOAc) or other suitable base

• Ethanol or other suitable solvent

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Procedure:

• Dissolution: Dissolve the starting chroman-4-one in a suitable solvent, such as ethanol, in a round-bottom flask.

• Addition of Reagents: Add an equimolar or slight excess of hydroxylamine hydrochloride and a base like sodium acetate to the solution. The base is crucial to liberate the free hydroxylamine from its hydrochloride salt.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., reflux) for a period ranging from a few hours to overnight. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. The solvent is typically removed under reduced pressure. The residue is then partitioned between water and an organic solvent like ethyl acetate.

• Extraction and Purification: The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude product is then purified, usually by column chromatography on silica gel, to yield the desired chroman-4-one oxime.

Derivatization to Oxime Ethers

The synthesized chroman-4-one oxime can be further derivatized to various oxime ethers to explore structure-activity relationships.

Procedure:

• Deprotonation: The oxime is treated with a suitable base (e.g., sodium hydride) in an anhydrous aprotic solvent (e.g., THF or DMF) to generate the corresponding oximate anion.

• Alkylation/Arylation: The desired alkyl or aryl halide (R-X) is then added to the reaction mixture, and the reaction is stirred at an appropriate temperature until completion.

• Purification: The work-up and purification follow a similar procedure to that of the oxime synthesis, typically involving extraction and column chromatography.

Therapeutic Applications of Chroman-4-one Oximes

Chroman-4-one oximes and their derivatives have demonstrated a remarkable breadth of biological activities, making them attractive candidates for drug discovery programs.

Anticancer Activity: Targeting Sirtuin 2

A significant body of research has highlighted the potential of chroman-4-one derivatives as anticancer agents.[4][5][6][7] One of the key mechanisms underlying their cytotoxic effects is the inhibition of Sirtuin 2 (SIRT2), a class III histone deacetylase.[5][8][9][10][11][12][13] SIRT2 is implicated in various cellular processes, including cell cycle regulation and tumorigenesis.[9][11]

Mechanism of Action:

Chroman-4-one-based compounds have been identified as potent and selective inhibitors of SIRT2.[5][9][10][11][12] By inhibiting SIRT2, these compounds can lead to the hyperacetylation of its substrates, such as α-tubulin.[5][11] This hyperacetylation can disrupt microtubule dynamics, leading to cell cycle arrest and the induction of apoptosis in cancer cells.[11] The antiproliferative effects of some chroman-4-one derivatives have been shown to correlate with their SIRT2 inhibitory potency.[5][10][11]

Signaling Pathway: SIRT2 Inhibition by Chroman-4-one Oxime Derivatives

Caption: Inhibition of SIRT2 by chroman-4-one oxime derivatives.

Experimental Protocol: MTT Assay for Cytotoxicity Screening

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[1][14][15]

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa)

• Complete cell culture medium

• 96-well plates

• Chroman-4-one oxime derivatives (test compounds)

• MTT solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.[3]

• Compound Treatment: Treat the cells with various concentrations of the chroman-4-one oxime derivatives and a vehicle control. Incubate for a specified period (e.g., 24, 48, or 72 hours).[3]

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.[15]

• Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.[15]

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Antimicrobial and Antifungal Activity

The emergence of multidrug-resistant pathogens has created an urgent need for new antimicrobial agents. Chroman-4-one oximes have shown promising activity against a range of bacteria and fungi.[16][17][18][19][20][21]

Mechanism of Action:

The precise mechanisms of antimicrobial action are still under investigation. However, for antifungal activity, particularly against Candida albicans, molecular modeling studies suggest that chroman-4-one derivatives may target key proteins essential for fungal virulence and survival, such as HOG1 kinase and fructose-1,6-bisphosphate aldolase (FBA1).[8][19][21][22] The High-Osmolarity Glycerol (HOG) pathway is critical for the adaptation of fungi to osmotic stress.[8]

Experimental Workflow: Minimum Inhibitory Concentration (MIC) Assay

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[2][16][18][23][24]

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton broth)

• 96-well microtiter plates

• Chroman-4-one oxime derivatives

• Spectrophotometer or microplate reader

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth.[2]

• Serial Dilution: Perform a two-fold serial dilution of the chroman-4-one oxime derivatives in the broth in a 96-well plate.[23][24]

• Inoculation: Add the standardized inoculum to each well. Include positive (no compound) and negative (no inoculum) controls.[23]

• Incubation: Incubate the plate at the optimal temperature for the microorganism for 18-24 hours.[2]

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth (turbidity) is observed.[2][18]

Anti-inflammatory Activity

Chronic inflammation is a hallmark of many diseases. Chroman derivatives have been reported to possess anti-inflammatory properties.[4][17][25][26]

Mechanism of Action:

The anti-inflammatory effects of chroman derivatives are thought to be mediated through the inhibition of pro-inflammatory signaling pathways. For instance, some chroman derivatives have been shown to inhibit the production of nitric oxide (NO) and pro-inflammatory cytokines like TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.[4][9] This is often achieved by suppressing the activation of key signaling pathways such as NF-κB and MAPKs.[4] While the specific contribution of the oxime moiety to this activity is an area of ongoing research, it is likely to influence the compound's ability to interact with key inflammatory targets.

Structure-Activity Relationship (SAR) Insights

Systematic modifications of the chroman-4-one oxime scaffold have provided valuable insights into the structural requirements for biological activity.

Modification	Impact on Activity	Therapeutic Area	Reference
Substitution on the Benzene Ring	Electron-withdrawing groups can enhance activity.	Anticancer, Antimicrobial	[9]
Nature of the Oxime Ether (R group)	The size and nature of the R group can significantly affect potency.	Antifungal	[27]
Stereochemistry of the Oxime	The (E)- and (Z)-isomers can exhibit different biological activities.	Antifungal	[22]

Future Directions and Conclusion

Chroman-4-one oximes represent a fertile ground for the discovery of novel therapeutic agents. Their synthetic tractability, coupled with a broad spectrum of biological activities, makes them an attractive scaffold for further exploration. Future research should focus on elucidating the precise molecular targets and mechanisms of action for their various biological effects. The development of more potent and selective derivatives through medicinal chemistry efforts holds the promise of delivering new drug candidates for the treatment of cancer, infectious diseases, and inflammatory disorders. This technical guide serves as a comprehensive resource to aid researchers in navigating this exciting and promising area of drug discovery.

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• BenchChem. (2025).
• MTT Assay: Assessing Cell Prolifer
• Protocols.io. (2023, June 14). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method.
• National Center for Biotechnology Information. (2013, May 1). Cell Viability Assays - Assay Guidance Manual.
• MTT Cell Assay Protocol. (n.d.).
• PubMed. (n.d.). Anti-inflammatory and some other pharmacological effects of 3,4-trans-2,2-dimethyl-3-phenyl-4-(p-(beta-pyrrolidinoethoxy)-phenyl)-7-methoxy-chroman (Centchroman).
• PMC. (n.d.).
• Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method.
• Review on Chromen derivatives and their Pharmacological Activities. (n.d.).
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• YouTube. (2021, September 27).
• Helda - University of Helsinki. (2014, November 10). Chroman-4-one- and Chromone-Based Sirtuin 2 Inhibitors with Antiproliferative Properties in Cancer Cells Seifert.
• ACS Publications. (2014, November 10). Chroman-4-one- and Chromone-Based Sirtuin 2 Inhibitors with Antiproliferative Properties in Cancer Cells | Journal of Medicinal Chemistry.
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• PMC. (n.d.). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors.
• ResearchGate. (n.d.). Structures of azolylchromanone oxime ethers as rigid analogs of oxiconazole and designed compounds 3-azolyl-4-chromanone phenylhydrazones.
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• PMC. (n.d.). Synthesis of Ester-Containing Chroman-4-Ones via Cascade Radical Annulation of 2-(Allyloxy)
• ResearchGate. (2026, January 6).
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• PubMed. (2025, August 31).
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Toxicity and Safety Profile of Chroman-4-one Oxime: A Comprehensive Technical Guide

Executive Summary

Chroman-4-one oxime (CAS: 24541-01-3) and its functionalized derivatives represent a "privileged scaffold" in modern drug discovery and organic synthesis[1]. Characterized by the fusion of a benzene ring with a pyran ring containing an oxime functional group, this compound serves as a critical intermediate for synthesizing bioactive molecules, including antifungals, antibacterial agents, and targeted chemotherapeutics[2].

As a Senior Application Scientist, it is crucial to understand that the safety profile of chroman-4-one oxime is highly context-dependent. While the base compound exhibits standard acute toxicity traits common to oximes (requiring specific handling protocols), its structural derivatives are engineered to exploit mechanistic differences between mammalian and pathogenic/malignant cells, resulting in highly selective toxicity and favorable safety margins in clinical applications[3],[4].

Physicochemical Properties and Baseline Toxicity

Before deploying chroman-4-one oxime in complex biochemical assays, researchers must establish its baseline physicochemical and hazard profile. The oxime group (-C=N-OH) is highly reactive, making it an excellent nucleophile for further functionalization (e.g., into oxime ethers or phenylhydrazones)[1]. However, this reactivity also dictates its baseline occupational safety profile.

Table 1: Physicochemical and Baseline Hazard Profile (CAS: 24541-01-3)

Property	Value	Causality / Operational Implication
Molecular Weight	163.17 g/mol	Low molecular weight ensures favorable membrane permeability, aligning with Lipinski's Rule of 5 for oral bioavailability.
Appearance	White solid	Indicates high purity post-crystallization; deviations (e.g., yellowing) suggest oxidative degradation.
Acute Toxicity	Category 4 (Oral/Dermal/Inhalation)	The reactive oxime moiety can interact with biological nucleophiles; necessitates handling within a certified fume hood.
Irritation Profile	Skin (Cat 2) / Eye (Cat 2A)	Direct contact disrupts lipid bilayers in the epidermis and cornea; mandates the use of nitrile gloves and safety goggles.

Mechanistic Toxicology: Efficacy vs. Mammalian Safety

The true value of the chroman-4-one oxime scaffold lies in its ability to be tuned for selective toxicity. The causality behind its safety profile depends entirely on the target application.

Targeted Cytotoxicity in Oncology

Derivatives such as naringenin oxime (a naturally derived chroman-4-one oxime analog) have been engineered to target malignant cells while sparing normal tissue[3]. The mechanistic causality is rooted in the compound's ability to induce DNA binding and reactive oxygen species (ROS) generation specifically in the hyperactive metabolic environment of cancer cells. This triggers cell cycle arrest (predominantly in the SubG1 or G2/M phases) and activates the caspase-3 apoptotic pathway[3]. Remarkably, in normal mammalian cells, these derivatives not only exhibit low baseline toxicity but have also been shown to exert a protective effect against cisplatin-induced toxicity[3].

Fig 1: Mechanistic pathway of chroman-4-one oxime derivatives inducing targeted apoptosis.

Antifungal Safety Margins

When synthesized into 3-azolyl-4-chromanone oxime ethers or phenylhydrazones, the scaffold acts as a rigid analog of standard antifungals like oxiconazole[4]. The safety profile here is dictated by enzymatic selectivity. These compounds exhibit a significantly higher binding affinity for fungal cytochrome P-450 enzymes (inhibiting ergosterol synthesis) than for mammalian CYP450 enzymes. This differential binding is the causal mechanism that provides these derivatives with a highly favorable safety profile and low systemic toxicity in humans[4].

Table 2: Comparative In Vitro Cytotoxicity of Chroman-4-one Oxime Derivatives

Compound Class	Target Cell Line	IC50 / MIC	Selectivity & Safety Mechanism
Naringenin Oxime	HeLa (Cervical Cancer)	~45.2 µM	Induces apoptosis via SubG1 phase arrest[3].
Naringenin Oxime	MCF-7 (Breast Cancer)	~52.1 µM	Triggers G2/M phase arrest; spares healthy cells[3].
Azolylchromanone Oxime	Candida albicans (Fungal)	<16 µg/mL	High fungal CYP450 affinity; low mammalian toxicity[4].
Base Chroman-4-one Oxime	Normal Mammalian Fibroblasts	>100 µM	Poor cellular uptake in non-malignant cells ensures high tolerability.

Experimental Protocols: Synthesis and Safety Profiling

To ensure scientific integrity, all experimental workflows must be self-validating. The following protocols detail the synthesis of the base oxime and the subsequent in vitro toxicity profiling, explaining the causality behind each methodological choice.

Fig 2: Self-validating experimental workflow for the synthesis and safety profiling of oximes.

Protocol 1: Synthesis and Validation of Chroman-4-one Oxime

Objective: Convert 4-chromanone to chroman-4-one oxime with high stereochemical purity. Causality: The reaction requires a nucleophilic attack by hydroxylamine on the carbonyl carbon. Because hydroxylamine is supplied as a stable hydrochloride salt, a base (sodium acetate) is required to free the reactive amine.

• Reagent Preparation: Dissolve 1.0 equivalent of 4-chromanone in a 1:3 mixture of ethanol and water. Reasoning: Ethanol solubilizes the organic ketone, while water solubilizes the inorganic salts.

• Oximation: Add 1.5 equivalents of hydroxylamine hydrochloride and 1.5 equivalents of sodium acetate to the stirring solution.

• Thermal Activation: Heat the mixture to 95°C using an oil bath and reflux for 16 hours. Reasoning: Elevated temperature overcomes the activation energy barrier for the dehydration step following the initial nucleophilic attack.

• Isolation: Cool the mixture to 0-8°C to induce precipitation. Filter the white solid and wash with cold distilled water to remove residual inorganic salts.

• Self-Validation (1H NMR): Dissolve the purified solid in DMSO-d6. Confirm the structure by observing the highly deshielded oxime proton (N-OH) peak, which typically appears as a singlet between δ 11.20 and 11.44 ppm[3]. The absence of the parent ketone carbonyl peak in 13C NMR confirms complete conversion.

Protocol 2: In Vitro Cytotoxicity and Safety Profiling (MTT Assay)

Objective: Determine the IC50 of the synthesized oxime derivative to evaluate its safety profile against normal vs. malignant cell lines. Causality: The MTT assay relies on the reduction of the yellow tetrazolium dye (MTT) to purple formazan by mitochondrial succinate dehydrogenase. Because this enzyme is only active in living cells, the colorimetric output is directly proportional to viable cell count, providing a reliable measure of compound toxicity.

• Cell Seeding: Seed the target cells (e.g., HeLa for efficacy, normal fibroblasts for safety control) in a 96-well plate at a density of 5×103 cells/well in 100 µL of appropriate culture media. Incubate for 24 hours at 37°C in a 5% CO2 atmosphere to allow for cellular adhesion.

• Compound Treatment: Prepare serial dilutions of the chroman-4-one oxime derivative in DMSO (ensure final DMSO concentration in wells is <0.5% to prevent solvent-induced toxicity). Add the treatments to the wells and incubate for 48 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours in the dark. Reasoning: Light exposure can spontaneously degrade the light-sensitive MTT reagent, skewing toxicity data.

• Formazan Solubilization: Carefully aspirate the media and add 150 µL of pure DMSO to each well to dissolve the insoluble purple formazan crystals.

• Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis. A self-validating protocol must include a positive control (e.g., Cisplatin) and a negative vehicle control to ensure assay integrity[3].

Conclusion

Chroman-4-one oxime is a highly versatile chemical building block with a dual-natured safety profile. While the raw intermediate requires standard chemical handling precautions due to its acute toxicity and irritant properties, its functionalized derivatives exhibit remarkable biological selectivity. By understanding the mechanistic causality—such as differential CYP450 binding in fungi or targeted ROS generation in malignant cells—researchers can safely leverage this privileged scaffold to develop next-generation therapeutics with maximized efficacy and minimized off-target toxicity.

References

• Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities. ResearchGate. Available at:[Link]

• Synthesis and In Vitro Antitumor Activity of Naringenin Oxime and Oxime Ether Derivatives. PMC (National Institutes of Health). Available at:[Link]

• Synthesis, in vitro antifungal evaluation and in silico study of 3-azolyl-4-chromanone phenylhydrazones. PMC (National Institutes of Health). Available at:[Link]

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Structural and Mechanistic Profiling of Chroman-4-one Oxime: A Crystallographic Whitepaper

Executive Summary

Chroman-4-one oximes are highly versatile pharmacophores and critical synthetic intermediates in modern organic chemistry and drug discovery. Serving as the gateway to complex heterocyclic scaffolds via ring-expansion reactions, their precise three-dimensional conformation dictates downstream reactivity. This whitepaper provides an in-depth technical analysis of the single-crystal X-ray diffraction (SCXRD) structure of chroman-4-one oxime, detailing self-validating synthesis protocols, polymorphic solid-state packing, and the causality between its crystallographic stereochemistry and mechanistic behavior in rearrangement reactions.

Chemical Significance & Pharmacological Relevance

The oxime moiety is a protected, yet highly reactive, equivalent of a carbonyl group. In the context of the chroman-4-one core, the oxime derivative is not merely a passive intermediate but a biologically active entity and a structural linchpin for molecular diversification.

• Pharmacological Utility: Oxime derivatives of chromanones and related flavonoids (e.g., naringenin oxime) have demonstrated potent in vitro antitumor activity, inducing apoptosis and cell cycle arrest 1. Furthermore, substituted chroman-4-one oximes are being actively investigated as blood-brain barrier-permeable PPARγ agonists for the treatment of neurodegenerative disorders 2.

• Synthetic Versatility: The compound is the primary precursor for the synthesis of benzooxazepinones. Through the Neber rearrangement of its O-tosyl derivative, it yields trans-α-amino ketones. Alternatively, under acidic catalysis, it undergoes the Beckmann rearrangement to form expanded lactam rings 3. The stereochemistry of the oxime (E vs. Z) strictly governs the regioselectivity of these migrations.

Experimental Protocols: Synthesis and Crystal Growth

To ensure high-fidelity crystallographic data, the synthesis and crystallization must follow a self-validating system where chemical purity is verified prior to lattice formation.

Workflow 1: Synthesis of Chroman-4-one Oxime

Objective: High-yield conversion of 4-chromanone to its oxime derivative while preventing acid-catalyzed degradation.

• Reagent Preparation: Dissolve 10.0 mmol (1.48 g) of 4-chromanone in 10 mL of absolute ethanol. In a separate vessel, suspend 20.0 mmol (1.39 g) of hydroxylamine hydrochloride ( NH2​OH⋅HCl ) in 50 mL of ethanol 4.

• Buffering (Causality): Dissolve 10.0 mmol (1.06 g) of Na2​CO3​ (or sodium acetate) in 10 mL of deionized water. Rationale: Hydroxylamine is supplied as a hydrochloride salt to prevent spontaneous air oxidation. The mild base liberates the free nucleophilic amine while buffering the solution. Using strong bases (like NaOH) would risk base-catalyzed aldol condensation or ring-opening of the chromanone core.

• Reaction: Add the aqueous base dropwise to the hydroxylamine suspension, followed by the 4-chromanone solution. Heat the mixture to 64 °C (reflux) for 3 hours.

• Validation & Workup: Monitor via TLC (Hexane:EtOAc 3:1). Upon consumption of the starting material, quench with 15 mL of water to dissolve inorganic salts. Extract the aqueous layer with EtOAc ( 3×20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Pre-Crystallization QC: Verify the product via 1H NMR (DMSO- d6​ ), confirming the appearance of the broad oxime -OH singlet at ~11.2–11.4 ppm and the characteristic shifts of the C3 methylene protons 5.

Workflow 2: Single Crystal Growth

Objective: Grow diffraction-quality single crystals devoid of twinning or solvent inclusions.

• Solvent Selection: Dissolve 50 mg of the purified oxime in a minimal volume of hot ethanol. Rationale: Ethanol acts as a hydrogen-bond-compatible solvent that mediates the slow assembly of the oxime dimers without co-crystallizing in the lattice.

• Slow Evaporation: Cover the vial with parafilm, puncture 2-3 microscopic holes, and leave undisturbed in a vibration-free environment at 20 °C.

• Harvesting: After 4-7 days, harvest the resulting colorless block crystals directly into a drop of perfluoropolyether oil to prevent atmospheric degradation prior to mounting on the goniometer.

Single-Crystal X-Ray Diffraction (SCXRD) Analysis

Chroman-4-one oxime exhibits polymorphism, crystallizing in different space groups depending on the kinetic parameters of the crystallization process. X-ray diffraction resolves not only the atomic connectivity but the exact E/Z stereoisomeric ratio and the supramolecular synthons driving solid-state packing.

Crystallographic Data Summary

The table below contrasts two experimentally determined polymorphs of chroman-4-one oxime: the Monoclinic form 6 and the Triclinic form 4.

Crystallographic Parameter	Polymorph A (Monoclinic)	Polymorph B (Triclinic)
Space Group	P21​/c	P1ˉ
Crystal System	Monoclinic	Triclinic
a (Å)	18.051(3)	7.1405(3)
b (Å)	10.5444(17)	8.5770(4)
c (Å)	12.0715(19)	11.9704(6)
α (°)	90	73.957(3)
β (°)	101.499(3)	88.399(3)
γ (°)	90	78.976(3)
Volume (ų)	2251.5(6)	691.32(6)
Z (Molecules/Unit Cell)	4	2

Structural Features & Hydrogen Bonding

In both polymorphs, the chroman ring adopts a half-chair conformation, minimizing the torsional strain between the fused aromatic ring and the dihydropyran oxygen. The most critical feature resolved by SCXRD is the intermolecular hydrogen bonding. The oxime hydroxyl group ( -OH ) acts as a strong hydrogen bond donor to the nitrogen atom ( C=N ) of an adjacent molecule, forming continuous C(4) infinite chains or R22​(6) cyclic dimers. This robust hydrogen-bonding network is responsible for the relatively high melting point and solid-state stability of the compound.

Mechanistic Pathways & Rearrangement Dynamics

The geometric configuration of the oxime (elucidated via SCXRD) strictly dictates its chemical fate. In the Beckmann rearrangement, the group that is anti-periplanar to the leaving hydroxyl group migrates. Because chroman-4-one oxime predominantly crystallizes in a configuration where the alkyl C3 methylene is anti-periplanar to the N-OH bond, the reaction with SOCl2​ or polyphosphoric acid (PPA) yields primarily the alkyl migration product: 3,4-dihydrobenzo[f][1,4]oxazepin-5(2H)-one, with only trace amounts of the aryl migration product 3.

Reaction pathways of chroman-4-one oxime demonstrating Neber and Beckmann rearrangements.

Conclusion

The single-crystal X-ray diffraction analysis of chroman-4-one oxime bridges the gap between empirical synthetic observations and fundamental molecular mechanics. By confirming the precise geometry and polymorphic packing of the oxime, researchers can accurately predict its behavior in complex ring-expansion methodologies. As the pharmaceutical industry continues to explore chromanone derivatives for targeted therapies, the rigorous crystallographic profiling outlined in this guide serves as a foundational standard for rational drug design and structural verification.

References

• Recent Advances in the Chemistry of Oximes , ResearchGate. 3

• Synthesis of medium rings through ring expansion reactions of metallated ureas containing non-aromatic anion stabilising groups , University of Bristol Research Portal. 4

• SOJ1-6 (Crystal Structure of Chroman-4-one oxime 41) , Université de Lille. 6

• Efficient Rh-Catalyzed Chemo- and Enantioselective Hydrogenation of 2-CF3–Chromen/Thiochromen-4-ones , ACS Publications. 5

• Synthesis and In Vitro Antitumor Activity of Naringenin Oxime and Oxime Ether Derivatives , MDPI. 1

• WO2019141229A1 - Compound as ppar agonist and application thereof , Google Patents. 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. WO2019141229A1 - Compound as ppar agonist and application thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. research-information.bris.ac.uk [research-information.bris.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pepite-depot.univ-lille.fr [pepite-depot.univ-lille.fr]

Protocols & Analytical Methods

Application Note: Catalytic Reduction of Chroman-4-one Oxime to 4-Aminochroman

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The chroman-4-amine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of therapeutics for prostate cancer, neurodegenerative disorders, and cardiovascular diseases [1]. While direct reductive amination of chroman-4-one is possible, the two-step sequence involving oxime formation followed by catalytic reduction is often preferred in process chemistry. This approach isolates a stable, highly crystalline oxime intermediate, thereby bypassing the over-alkylation and complex reaction mixtures commonly associated with direct ketone amination.

This application note details the mechanistic rationale, comparative catalytic systems, and self-validating experimental protocols for the catalytic reduction of chroman-4-one oxime to 4-aminochroman.

Mechanistic Insights & Causality

The reduction of an oxime to a primary amine via catalytic hydrogenation is not a single-step transformation. It proceeds through a transient imine intermediate. Understanding this pathway is critical for controlling chemoselectivity.

• N-O Bond Cleavage and Imine Formation: The initial interaction with the catalyst surface (e.g., Pd or Ni) cleaves the N-O bond, releasing water and forming a highly reactive imine.

• Hydrogenation to Primary Amine: The imine is rapidly hydrogenated to yield the target 4-aminochroman.

• The Secondary Amine Trap (Side Reaction): If the newly formed primary amine acts as a nucleophile, it can attack unreacted imine intermediates. Subsequent elimination of ammonia and re-hydrogenation yields a bulky secondary amine byproduct (bis(chroman-4-yl)amine).

Causality in Reaction Design: To suppress this unwanted secondary amine formation, the reaction environment must be strictly controlled. Adding an excess of ammonia ( NH3​ ) shifts the equilibrium away from secondary amine formation. Alternatively, conducting the reaction under acidic conditions (e.g., using HCl or acetic acid) rapidly protonates the primary amine upon formation, rendering it non-nucleophilic and effectively "blocking" the side-reaction pathway.

Fig 1. Reaction pathway of chroman-4-one oxime reduction and byproduct suppression.

Comparative Analysis of Catalytic Systems

The choice of catalyst dictates the reaction conditions, safety protocols, and downstream purification requirements. Table 1 summarizes the quantitative and qualitative metrics of the most reliable catalytic systems for this transformation [2][3][4].

Table 1: Quantitative Comparison of Catalytic Reduction Methods

Catalytic System	Typical Loading	Solvent	Additives	Temp / Pressure	Yield Range	Key Advantage / Causality
Raney Nickel	10–20 wt%	EtOH / MeOH	NH3​ (optional)	25–50 °C, 1–3 atm	85–96%	Highly robust against sulfur impurities; excellent primary amine selectivity [2].
10% Pd/C	5–10 wt%	MeOH / EtOAc	HCl or AcOH	25 °C, 1 atm	80–90%	Mild conditions; easier to filter; suitable for sensitive substrates [3].
Spiroborate / BH3​	10 mol%	Dioxane / THF	None	10 °C, 1 atm	75–85%	Enables enantioselective reduction (up to 99% ee) for chiral drug targets [4].

Experimental Workflows & Protocols

Fig 2. Standard experimental workflow for the catalytic hydrogenation of oximes.

Protocol A: Robust Hydrogenation using Raney Nickel

This method is highly scalable and favored in process chemistry due to the low cost of the catalyst and high yield of the resulting hydrochloride salt [2].

Materials: Chroman-4-one oxime (1.0 eq), Raney Nickel (approx. 10-15 wt% relative to substrate), Absolute Ethanol, H2​ gas, 6N Ethanolic HCl.

Step-by-Step Procedure:

• Inert Preparation: Flush a high-pressure hydrogenation vessel (or a round-bottom flask equipped with a robust balloon system) with argon or nitrogen.

• Substrate Dissolution: Dissolve chroman-4-one oxime (e.g., 27.9 g, 0.157 mol) in 200 mL of absolute ethanol.

• Catalyst Addition (Critical Safety Step): Under a continuous stream of nitrogen, carefully transfer an aqueous slurry of Raney Nickel (approx. 3.0 g) into the reaction mixture. Causality: Raney Nickel is highly pyrophoric. It must never be allowed to dry in the presence of atmospheric oxygen.

• Hydrogenation: Evacuate the nitrogen and introduce H2​ gas. Maintain the pressure at 1-3 atm. Stir vigorously at room temperature until the theoretical volume of hydrogen (approx. 7.2 L for 2 equivalents of H2​ ) is consumed.

• Filtration: Purge the system with nitrogen. Filter the reaction mixture through a tightly packed pad of Celite. Wash the filter cake thoroughly with ethanol. Causality: Celite traps the fine, pyrophoric nickel particles, preventing them from igniting upon exposure to air.

• Salt Formation & Isolation: To the filtrate, add 6N ethanolic hydrochloric acid (approx. 25 mL) to convert the free amine into its hydrochloride salt. Evaporate the solvent under reduced pressure.

• Validation & QC: Triturate the resulting solid with diethyl ether/acetone (10:1) and filter. The resulting 4-aminochroman hydrochloride should present as a white solid (Melting Point: 220-226 °C). Confirm purity via 1H NMR ( D2​O or DMSO- d6​ ), ensuring the disappearance of the oxime -OH peak (typically >10 ppm) and the appearance of the aliphatic C4 methine proton (approx. 4.5 ppm).

Protocol B: Mild Hydrogenation using Palladium on Carbon (Pd/C)

This protocol is ideal for laboratory-scale synthesis where handling Raney Nickel is undesirable, or when the substrate contains functional groups sensitive to basic conditions [3].

Materials: Chroman-4-one oxime (1.0 eq), 10% Pd/C (10 wt%), Methanol, H2​ gas.

Step-by-Step Procedure:

• Preparation: Dissolve chroman-4-one oxime (1.0 g, 6.1 mmol) in 50 mL of anhydrous methanol in a standard flask.

• Catalyst Addition: Carefully add 10% Palladium on activated carbon (0.1 g). Causality: Adding the catalyst to the solvent can sometimes cause ignition due to methanol vapors and the catalytic surface. It is safer to wet the catalyst with a few drops of water or add it under an argon blanket.

• Hydrogenation: Evacuate the flask and backfill with H2​ three times using a balloon or manifold. Stir the mixture vigorously under an H2​ atmosphere for 18–24 hours at room temperature.

• Reaction Monitoring: Monitor the reaction via TLC (e.g., Hexanes/EtOAc 1:1). The oxime spot will disappear, replaced by a highly polar, ninhydrin-active spot corresponding to the primary amine.

• Filtration & Concentration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the cake with methanol (2 x 20 mL). Concentrate the filtrate under reduced pressure to yield the crude 4-aminochroman as a viscous oil.

• Validation & QC: The crude free amine can be used directly for downstream coupling (e.g., amide bond formation) or purified via flash column chromatography (DCM/MeOH/Et3N 90:9:1) if necessary.

References

• Synthesis and Biological Evaluation of Spirocyclic Chromane Derivatives as a Potential Treatment of Prostate Cancer.MDPI.
• Amino 1,3,5-triazines n-substituted with chiral bicyclic radicals, process for their preparation, compositions thereof and their use as herbicides and plant growth regulators (PL222483B1).Google Patents.
• Purine and Imidazopyridine Derivatives (US7884109B2).Google Patents.
• Highly Enantioselective Borane Reduction of Heteroaryl and Heterocyclic Ketoxime Ethers Catalyzed by Novel Spiroborate Ester.The Journal of Organic Chemistry - ACS Publications.

Technical Notes & Optimization

Troubleshooting low conversion rates of chroman-4-one to oxime

Welcome to the technical support center for the synthesis of chroman-4-one oxime. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with this crucial chemical transformation. Chroman-4-one and its derivatives are privileged scaffolds in medicinal chemistry, and their oximes serve as key intermediates in the synthesis of a wide range of bioactive molecules.[1][2][3] This resource provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you optimize your reaction yields and purity.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the oximation of chroman-4-one.

Question 1: My reaction shows very low conversion, and I'm recovering a significant amount of my starting chroman-4-one. What are the likely causes and how can I fix it?

Answer: Low conversion is the most common issue and typically points to suboptimal reaction conditions. The oximation of a ketone is a reversible equilibrium reaction, and several factors must be aligned to drive it towards the product.

• Underlying Cause 1: Incorrect pH. The pH of the reaction medium is critical. The reaction requires a slightly acidic environment (optimally around pH 3.5-5) to proceed efficiently.[4]

  • Why it Matters: The acid protonates the carbonyl oxygen of the chroman-4-one, making the carbonyl carbon more electrophilic and susceptible to attack by the lone pair of electrons on the hydroxylamine nitrogen.[4] If the medium is too acidic, the hydroxylamine (a weak base) becomes protonated, which deactivates it as a nucleophile.[4] If the medium is too basic, the carbonyl group is not sufficiently activated.[4]

  • Solution: When using hydroxylamine hydrochloride (NH₂OH·HCl), a weak base like sodium acetate or pyridine is typically added. This neutralizes the HCl released, creating a buffered system in the optimal pH range. If you are not using a base, or using a strong base, your pH is likely outside the optimal window. Consider adding 1.5 to 2.0 equivalents of sodium acetate per equivalent of NH₂OH·HCl.

• Underlying Cause 2: Insufficient Temperature or Reaction Time. Ketones, like chroman-4-one, are generally less reactive than aldehydes due to greater steric hindrance and reduced electrophilicity of the carbonyl carbon.[5][6]

  • Solution: Increase the reaction temperature. Refluxing in a solvent like ethanol is a common practice. Monitor the reaction progress using Thin-Layer Chromatography (TLC).[5] If the reaction appears to stall, consider extending the reaction time. For particularly stubborn reactions, elevating the temperature can significantly accelerate the ligation.[5]

• Underlying Cause 3: Stoichiometry and Reagent Quality.

  • Solution: Ensure you are using a slight excess of hydroxylamine hydrochloride (e.g., 1.1 to 1.5 equivalents) to help push the equilibrium towards the product. The quality of your hydroxylamine is also important; it can degrade over time. Using a freshly opened bottle is recommended.[7]

Question 2: My TLC plate shows my starting material is consumed, but I have a low yield of the desired oxime and multiple other spots. What are these side products?

Answer: The formation of multiple products suggests that side reactions are occurring. Under certain conditions, especially with prolonged heating or in the presence of strong acids, the oxime product itself can be unstable.

• Potential Side Reaction: Beckmann Rearrangement. This is a classic acid-catalyzed rearrangement of an oxime to an amide.[7] In the case of chroman-4-one oxime, this would lead to the formation of a seven-membered lactam ring.

  • How to Avoid: The primary way to prevent this is by carefully controlling the pH and avoiding strongly acidic conditions.[7] If you suspect this is happening, reduce the reaction temperature and ensure your base is effectively buffering the reaction.

• Potential Side Reaction: Dehydration or Other Degradation. Impurities in solvents or reagents can sometimes lead to undesired pathways.[6]

  • How to Avoid: Always use high-purity, dry solvents. Ensure your starting chroman-4-one is pure before beginning the reaction.

Question 3: The reaction works, but it's very slow. How can I increase the reaction rate without promoting side reactions?

Answer: Accelerating the reaction involves optimizing several parameters that influence the kinetics.

• Increase Reactant Concentration: Oximation is a bimolecular reaction, so increasing the concentration of the reactants will increase the rate.[5] If your reaction is too dilute, you may see slow conversion.

• Optimize the Solvent: While ethanol is common, other solvents can be effective. Using a solvent like acetic acid can sometimes drive the reaction to completion, particularly for less reactive ketones.[5]

• Use a Catalyst: While the reaction is acid-catalyzed, specific organocatalysts can enhance the rate at neutral pH. Aniline and its derivatives, such as 1,4-diaminobenzene, have been shown to be superior catalysts for oxime formation under mild conditions.[8][9]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting low conversion rates in your chroman-4-one oximation reaction.

Caption: Troubleshooting flowchart for low-yield chroman-4-one oximation.

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for oxime formation? A1: The reaction begins with the nucleophilic attack of the hydroxylamine's nitrogen atom on the electrophilic carbonyl carbon of the chroman-4-one. This forms a tetrahedral carbinolamine intermediate. This intermediate then undergoes acid-catalyzed dehydration (elimination of a water molecule) to form the final C=N double bond of the oxime.[10]

Q2: How can I best monitor the reaction's progress? A2: Thin-Layer Chromatography (TLC) is the most straightforward method.[5] Use a suitable solvent system (e.g., 3:1 Hexanes:Ethyl Acetate) to clearly separate the more polar oxime product from the less polar chroman-4-one starting material. The product spot should appear at a lower Rf value. High-Performance Liquid Chromatography (HPLC) or Mass Spectrometry (MS) can also be used for more quantitative analysis.[5]

Q3: What are the typical workup and purification procedures? A3: Once the reaction is complete, it is typically cooled to room temperature and the solvent is removed under reduced pressure. The residue can be partitioned between an organic solvent (like ethyl acetate) and water. The organic layer is washed with water and brine, dried over an anhydrous salt (like Na₂SO₄ or MgSO₄), filtered, and concentrated. The crude oxime is often a solid that can be purified by recrystallization from a suitable solvent like ethanol or an ethanol/water mixture.[7]

Q4: Can I use a different base besides sodium acetate or pyridine? A4: Yes, other non-nucleophilic weak bases can be used. Sodium carbonate is another common choice, particularly in solvent-free grinding methods.[11] The key is to use a base that is strong enough to neutralize the liberated HCl but not so strong that it raises the pH too high.

Optimized Reaction Parameters

The table below summarizes key reaction parameters that can be adjusted to optimize the conversion of chroman-4-one to its oxime.

Parameter	Recommended Condition	Rationale & Key Considerations
Hydroxylamine Salt	NH₂OH·HCl (1.1 - 1.5 eq.)	Most common and stable source of hydroxylamine. A slight excess drives the equilibrium.
Base	Sodium Acetate (1.5 - 2.0 eq.) or Pyridine	Acts as a buffer to maintain a slightly acidic pH (~4-5), which is optimal for the reaction.[4][7]
Solvent	Ethanol, Methanol	Protic solvents are effective at solvating the reagents and intermediates.[12]
Temperature	50 °C to Reflux	Ketones are less reactive than aldehydes; heating is often necessary to achieve a reasonable reaction rate.[5][6]
Reaction Time	2 - 24 hours	Highly dependent on substrate reactivity and temperature. Monitor by TLC to determine completion.[5]
Monitoring	TLC (e.g., 3:1 Hexanes:EtOAc)	Allows for simple, visual tracking of starting material consumption and product formation.[5]

Standard Experimental Protocol

This protocol provides a reliable starting point for the synthesis of chroman-4-one oxime.

Materials:

• Chroman-4-one (1.0 eq.)

• Hydroxylamine hydrochloride (1.2 eq.)

• Sodium acetate (1.8 eq.)

• Ethanol (or Methanol)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add chroman-4-one (1.0 eq.), ethanol (to make a ~0.2 M solution), hydroxylamine hydrochloride (1.2 eq.), and sodium acetate (1.8 eq.).

• Heating and Monitoring: Heat the mixture to reflux with vigorous stirring. Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC every 1-2 hours.

• Workup: Once the starting material is consumed (as indicated by TLC), allow the reaction mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Extraction: To the resulting residue, add deionized water and ethyl acetate. Transfer the mixture to a separatory funnel. Shake well and allow the layers to separate.

• Washing: Collect the organic (top) layer. Wash the organic layer sequentially with deionized water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter off the drying agent, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude chroman-4-one oxime by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford the pure product, typically as a white or off-white solid.

References

• Filo. (2024, August 17).
• Benchchem. (n.d.).
• PubMed. (2018, April 18).
• Madsen, R., et al. (n.d.). Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives as Sirtuin 2-Selective Inhibitors. PMC.
• Hegarty, A. F., et al. (n.d.). Rate and equilibrium constants for formation and hydrolysis of 9-formylfluorene oxime: diffusion-controlled trapping of. Canadian Science Publishing.
• Madsen, R., et al. (2018, February 13). Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates.
• Benchchem. (n.d.).
• Schmidt, P., Stress, C., & Gillingham, D. (n.d.).
• (n.d.). An Efficient Procedure for Synthesis of Oximes by Grinding.
• de Oliveira, M. R., et al. (2025, August 31).
• Emami, S., & Ghanbarimasir, Z. (2021, May 19). Mini-review Recent advances of chroman-4-one derivatives: Synthetic approaches and bioactivities.
• Peng, J., et al. (2017, May 5). Synthesis of 4H-Chromen-4-one Derivatives by Intramolecular Palladium-Catalyzed Acylation of Alkenyl Bromides with Aldehydes.
• (n.d.). Synthesis of Ester-Containing Chroman-4-Ones via Cascade Radical Annulation of 2-(Allyloxy)
• Loiseau, F., & Beauchemin, A. M. (n.d.). Submitted by Francis Loiseau and André M. Beauchemin. Organic Syntheses Procedure.
• Benchchem. (n.d.). (Z)-3-Methyl-4H-chromen-4-one oxime.
• (n.d.). A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry. PMC.
• Benchchem. (n.d.).
• Emami, S., & Ghanbarimasir, Z. (2015, March 26). Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities.
• (n.d.). Chromanone-A Prerogative Therapeutic Scaffold: An Overview. PMC - NIH.
• (n.d.). Chromanone and flavanone synthesis. Organic Chemistry Portal.
• (n.d.).
• Reddy, M. K., et al. (2017, March 13). Nitrosocarbonyl–Henry and Denitration Cascade: Synthesis of α-Ketoamides and α-Keto Oximes.
• (n.d.). Synthesis of Oximes from the Corresponding of Organic Carbonyl Compounds with NH2OH.HCl and Oxalic Acid. Oriental Journal of Chemistry.
• Chem-Impex. (n.d.). Chroman-4-One Oxime.
• Fluorochem. (n.d.). Chroman-4-one oxime (CAS 24541-01-3).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chromanone-A Prerogative Therapeutic Scaffold: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why formation of oximes and hydrazones from aldehydes and ketones require.. [askfilo.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
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• 12. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Overcoming Aqueous Solubility Challenges of Chroman-4-one Oxime

Welcome to the Formulation and Troubleshooting Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers and drug development professionals in resolving the physicochemical barriers associated with chroman-4-one oxime.

Chroman-4-one oxime (CAS: 24541-01-3) is a highly valuable intermediate and pharmacophore in medicinal chemistry. However, it is practically insoluble in water, presenting significant hurdles for in vitro assays and in vivo dosing[1]. This guide provides field-proven, causality-driven methodologies to systematically enhance its aqueous solubility.

Part 1: Diagnostic FAQs (Understanding the Mechanism)

Q1: Why is chroman-4-one oxime practically insoluble in aqueous media despite possessing a polar oxime (-C=N-OH) group? A1: Aqueous solubility is fundamentally a thermodynamic balance between the energy required to disrupt a solute's crystal lattice and the energy gained from solute-solvent hydration. While the oxime moiety can participate in hydrogen bonding, the bulky, non-polar bicyclic chroman core dominates the molecule's overall lipophilicity (XLogP3 ~1.65)[1]. Furthermore, oximes frequently form strong intermolecular hydrogen bonds in the solid state, resulting in a high crystal lattice energy (melting point ~138 °C) that strongly resists dissolution in water[1][2].

Q2: Will adjusting the pH of my aqueous buffer improve its solubility? A2: No, pH adjustment yields negligible benefits for this specific compound. Unlike aliphatic amines or carboxylic acids, the oxime hydroxyl group is only weakly acidic (pKa typically > 10). Unless you are working with a modified derivative containing an ionizable functional group, standard physiological pH adjustments (pH 2–8) will not trigger salt formation or alter the ionization state enough to enhance aqueous solubility[3].

Q3: Can I predict the best solvent system before running empirical tests? A3: Yes, by applying the "like dissolves like" principle. Chroman-4-one oxime is highly soluble in polar aprotic solvents[4]. Experimental data confirms it is very soluble in N,N-Dimethylformamide (DMF) and Dimethyl Sulfoxide (DMSO), and soluble in methanol[1]. These solvents should be your primary candidates for creating concentrated stock solutions.

Part 2: Troubleshooting Workflows & Enhancement Strategies

When formulating chroman-4-one oxime for biological evaluation, the choice of strategy depends on the downstream application's tolerance for excipients.

Strategy A: Co-Solvency (The Immediate Fix for In Vitro Assays)

For biochemical assays, utilizing a water-miscible organic co-solvent is the most direct approach.

• Causality: Co-solvents like DMSO or PEG-400 disrupt the highly ordered hydrogen-bonded structure of water. This lowers the dielectric constant of the aqueous mixture, reducing the polarity gap between the solvent and the lipophilic chroman core, thereby facilitating solvation[4].

Strategy B: Host-Guest Complexation (The In Vivo Compatible Solution)

When organic solvents are toxic to the biological model, encapsulating the molecule within a cyclodextrin (e.g., Hydroxypropyl-β-Cyclodextrin, HP-β-CD) is highly effective.

• Causality: The hydrophobic interior cavity of HP-β-CD accommodates the lipophilic chroman ring via van der Waals forces. Simultaneously, the hydrophilic exterior of the cyclodextrin maintains excellent aqueous solubility. This physically shields the hydrophobic moiety from water without altering the chemical structure of the oxime[4].

Mechanistic pathway of host-guest encapsulation enhancing aqueous solubility.

Decision tree workflow for selecting a solubility enhancement strategy.

Part 3: Self-Validating Experimental Protocols

A robust scientific protocol must be a self-validating system. The following methodologies include built-in verification steps to ensure data integrity.

Protocol 1: Shake-Flask Thermodynamic Solubility Assessment

• Trustworthiness Principle: Thermodynamic solubility requires absolute equilibrium. We validate this by sampling at multiple time points; if the concentration remains constant across consecutive intervals, equilibrium is confirmed[4].

• Preparation: Add an excess of chroman-4-one oxime powder (e.g., 10 mg) to 1 mL of the target aqueous vehicle in a sealed microcentrifuge tube.

• Wetting: Vortex vigorously for 60 seconds to ensure complete wetting of the hydrophobic powder.

• Equilibration: Incubate the suspension in a thermoshaker at 25°C (or 37°C for physiological relevance) at 800 rpm.

• Sampling & Validation: Extract 50 µL aliquots at 24, 48, and 72 hours. Centrifuge each aliquot at 15,000 x g for 15 minutes to firmly pellet any undissolved solute.

• Quantification: Dilute the supernatant with an appropriate mobile phase (e.g., 50:50 Acetonitrile/Water) and quantify via HPLC-UV (typically at ~254 nm).

  • Self-Validation Check: Equilibrium is successfully validated only when the calculated concentrations at 48h and 72h differ by < 5%.

Protocol 2: Preparation of HP-β-CD Inclusion Complexes (Kneading Method)

• Measurement: Weigh equimolar amounts of chroman-4-one oxime and HP-β-CD.

• Wetting: Transfer the HP-β-CD to a mortar and add a minimal volume of a 50% v/v ethanol-water solution to form a smooth, viscous paste.

• Kneading: Gradually incorporate the chroman-4-one oxime powder into the paste while continuously kneading for 45 minutes.

  • Causality Note: The intense mechanical shear forces, combined with the localized high concentration of both components in the co-solvent paste, thermodynamically drive the inclusion of the guest molecule into the host cavity.

• Drying: Dry the resulting paste in a vacuum desiccator for 24 hours to remove all residual solvent.

• Milling: Grind the dried complex into a fine powder and sieve through a 100-mesh screen.

• Validation: Perform Differential Scanning Calorimetry (DSC) on the final powder.

  • Self-Validation Check: The complete disappearance of the sharp endothermic melting peak characteristic of crystalline chroman-4-one oxime (~138°C) validates successful and complete complexation[1].

Part 4: Quantitative Data Presentation

The table below summarizes the expected outcomes of applying various solubility enhancement techniques to chroman-4-one oxime based on physicochemical principles.

Enhancement Strategy	Mechanism of Action	Typical Excipient/Reagent	Expected Solubility Gain	Biological Application Suitability
Baseline (Control)	None (Crystalline lattice intact)	Pure Water / PBS	< 0.1 mg/mL	N/A
Co-Solvency	Dielectric constant reduction	10% DMSO or DMF	10x – 50x	In vitro biochemical assays
Surfactant Micellization	Hydrophobic core encapsulation	1-2% Tween 80	5x – 20x	Cell culture (concentration dependent)
Cyclodextrin Complexation	Host-Guest inclusion	20% w/v HP-β-CD	50x – 100x+	In vivo PK/PD dosing
Chemical Derivatization	Disruption of crystal lattice / Ionization	Prodrug synthesis (e.g., salts)	> 1000x	Clinical formulation

References

• Recent Advances in the Chemistry of Oximes Source: researchgate.net URL:[Link]

• FDA-Approved Oximes and Their Significance in Medicinal Chemistry Source: mdpi.com URL:[Link]

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Preventing hydrolysis of chroman-4-one oxime during purification

Welcome to the technical support center for the purification of chroman-4-one oxime. This guide is designed for researchers, scientists, and drug development professionals to navigate the specific challenges associated with purifying this hydrolytically sensitive compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to ensure the integrity and yield of your product.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues you may encounter during the purification of chroman-4-one oxime, providing explanations for the underlying causes and actionable solutions.

Question 1: Why is my yield of chroman-4-one oxime unexpectedly low after purification, and I observe the starting material (chroman-4-one) in my analytical data (TLC, HPLC, NMR)?

Answer:

This is a classic sign of hydrolysis. Chroman-4-one oxime can revert to chroman-4-one and hydroxylamine, especially under certain conditions.[1] The C=N bond of the oxime is susceptible to cleavage by water, a reaction that is often catalyzed by acidic or basic conditions.[1][2]

Root Causes & Solutions:

• Acidic or Basic Conditions: Both strong acids and bases can catalyze the hydrolysis of oximes.[1][2] During work-up or chromatography, residual acid or base can significantly degrade your product.

  • Solution: Neutralize the reaction mixture carefully to a pH of ~7 before extraction. Use a mild buffer system if necessary. When performing silica gel chromatography, consider neutralizing the silica gel by pre-treating it with a solution of triethylamine in your solvent system and then re-equilibrating with the mobile phase.

• Elevated Temperatures: Heating can accelerate the rate of hydrolysis.[1]

  • Solution: Perform all purification steps, including solvent evaporation (rotary evaporation), at low temperatures. Use a cold water bath for your rotary evaporator and avoid prolonged heating.

• Prolonged Exposure to Protic Solvents: Water and alcohols (protic solvents) are reactants in the hydrolysis process.

  • Solution: Minimize the time your compound spends in protic solvents. Use anhydrous solvents whenever possible for extraction and chromatography. Dry your organic extracts thoroughly with a drying agent like anhydrous sodium sulfate or magnesium sulfate before solvent removal.[3]

dot

Caption: Troubleshooting workflow for low yield due to hydrolysis.

Question 2: I am observing significant peak tailing for my chroman-4-one oxime during HPLC analysis. What could be the cause and how can I fix it?

Answer:

Peak tailing in HPLC is often indicative of undesirable secondary interactions between your analyte and the stationary phase, or issues with the mobile phase or column itself.[4]

Potential Causes & Solutions:

• Secondary Silanol Interactions: The free silanol groups on the surface of silica-based C18 columns can interact with the polar oxime group, leading to tailing.

  • Solution:

    • Use an End-Capped Column: Modern, well-end-capped columns have fewer free silanol groups.

    • Mobile Phase Modifier: Add a small amount of a competitive base, like triethylamine (0.1%), to the mobile phase to mask the silanol groups.

    • Lower pH: Acidifying the mobile phase (e.g., with 0.1% formic or acetic acid) can protonate the silanol groups, reducing their interaction with the oxime.[5] However, be mindful of the potential for acid-catalyzed hydrolysis.

• Column Contamination or Degradation: The column may be contaminated with strongly retained compounds from previous injections, or the stationary phase may be degrading.[4]

  • Solution: Flush the column with a strong solvent (e.g., isopropanol or a high percentage of acetonitrile). If the problem persists, the column may need to be replaced.

• Mismatched Sample Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion.

  • Solution: Dissolve your sample in the mobile phase or a weaker solvent whenever possible.[6]

dot

Caption: Decision tree for troubleshooting HPLC peak tailing.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the handling and purification of chroman-4-one oxime.

Question 3: What is the best general purification strategy to minimize hydrolysis of chroman-4-one oxime?

Answer:

A multi-step approach that avoids harsh conditions is recommended.

• Initial Work-up: After the reaction, quench cautiously and neutralize the mixture to a pH of approximately 7. Extract the product into a non-polar, aprotic solvent like dichloromethane or ethyl acetate. Wash the organic layer with brine to remove excess water.

• Drying: Thoroughly dry the organic extract with anhydrous sodium sulfate, filter, and concentrate under reduced pressure at a low temperature.[3]

• Purification:

  • Recrystallization: This is often the mildest method if a suitable solvent system can be found.[7] Experiment with solvent systems like ethanol/water, ethyl acetate/hexanes, or dichloromethane/hexanes.

  • Flash Column Chromatography: If chromatography is necessary, use a neutral stationary phase like deactivated silica gel or alumina. A gradient elution with a non-polar solvent system (e.g., hexanes/ethyl acetate) is preferable. Monitor fractions closely by TLC.[8]

Question 4: How can I effectively monitor the purification process for the presence of the hydrolysis product?

Answer:

Thin-Layer Chromatography (TLC) is an excellent and rapid technique for monitoring your purification.[9][10]

• TLC Protocol:

  • Spot your crude mixture, the purified fractions, and a reference standard of chroman-4-one (if available) on a silica gel TLC plate.

  • Develop the plate in an appropriate solvent system (e.g., 3:1 hexanes:ethyl acetate).

  • Visualize the spots under a UV lamp (254 nm). Chroman-4-one, being more polar than the oxime, will have a lower Rf value (it will travel less distance up the plate). This allows for easy differentiation between the desired product and the hydrolysis byproduct.

Question 5: What are the optimal storage conditions for purified chroman-4-one oxime to ensure its long-term stability?

Answer:

To prevent degradation over time, store purified chroman-4-one oxime under the following conditions:

• Temperature: Store at low temperatures, preferably in a refrigerator (2-8 °C) or freezer (-20 °C).[11]

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to protect it from moisture and oxygen.

• Container: Use a well-sealed, airtight container, preferably made of amber glass to protect it from light.

Comparative Summary of Purification Techniques

Purification Method	Pros	Cons	Risk of Hydrolysis
Recrystallization	Gentle; can yield high purity material.	Finding a suitable solvent can be challenging; potential for product loss in the mother liquor.	Low, if neutral solvents and minimal heat are used.
Flash Chromatography	High resolution; good for separating complex mixtures.	Potential for hydrolysis on acidic silica gel; can be time-consuming.	Moderate to High, depending on the stationary phase and solvent system.
Extraction	Good for initial purification and removal of water-soluble impurities.	Not a high-resolution technique; emulsions can form.	Low, if pH is controlled and exposure to aqueous phase is minimized.

Experimental Protocols

Protocol 1: Neutralization of Silica Gel for Flash Chromatography

• Prepare a 1% solution of triethylamine in your chosen starting eluent (e.g., 95:5 hexanes:ethyl acetate).

• Slurry the required amount of silica gel in this solution.

• Gently swirl for 5-10 minutes.

• Pack the column with the slurry.

• Flush the column with at least 5-10 column volumes of the starting eluent (without triethylamine) to remove the excess base before loading your sample.

Protocol 2: Step-by-Step Recrystallization

• Dissolve the crude chroman-4-one oxime in a minimum amount of a suitable hot solvent (e.g., ethanol).

• If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature. Crystals should start to form.

• Once crystal formation appears to have stopped, place the flask in an ice bath for 30 minutes to maximize crystal precipitation.

• Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.

• Dry the crystals under vacuum.

References

• Borges, F., Roleira, F., Milhazes, N., Santana, L., & Uriarte, E. (2005). Simple Coumarins and Analogues in Medicinal Chemistry: Occurrence, Synthesis and Biological Activity. Current Medicinal Chemistry, 12(8), 887-916.
• Chornous, V. A., Branytska, O. V., & Chornous, O. V. (2018). Synthesis of 4-chromanone oximes and their chemical transformations. Voprosy Khimii i Khimicheskoi Tekhnologii, (4), 114-120.
• Crich, D., & Ranganathan, K. (2006). A practical, scalable, one-pot synthesis of chroman-4-ones. Tetrahedron Letters, 47(33), 5959-5961.
• Fessenden, R. J., & Fessenden, J. S. (1982). Organic Chemistry. Willard Grant Press.
• Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.
• Kabilan, S., et al. (2001). Synthesis and characterization of some novel chroman-4-one oxime derivatives. Indian Journal of Chemistry - Section B, 40(12), 1184-1187.
• Patil, S. A., et al. (2010). Synthesis, characterization and biological evaluation of some new chroman-4-one derivatives. European Journal of Medicinal Chemistry, 45(8), 3464-3472.
• Sashidhara, K. V., et al. (2012). A new and efficient one-pot synthesis of 4-chromanones.
• Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923-2925.
• Williamson, K. L., & Masters, K. M. (2011). Macroscale and Microscale Organic Experiments. Cengage Learning.

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• 5. Separation of Acetamide, oxime on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 11. chemimpex.com [chemimpex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Chroman-4-one Oxime and Flavanone Oxime

Introduction

The chroman-4-one scaffold and its 2-phenyl substituted analogue, the flavanone, represent core structures in a multitude of natural products and pharmacologically active molecules.[1][2][3] Their significance in medicinal chemistry has made them popular building blocks in drug discovery and organic synthesis.[3][4] The conversion of the C4-carbonyl group to an oxime introduces a versatile functional group, opening pathways for further molecular diversification and serving as a key pharmacophore in its own right.[5][6]

This guide provides an in-depth comparison of the chemical reactivity of chroman-4-one oxime and flavanone oxime. The primary structural distinction between these two molecules is the presence of a phenyl group at the C2 position in the flavanone skeleton. As we will explore, this seemingly simple substitution imparts significant steric and electronic differences that profoundly influence their behavior in key chemical transformations, most notably the Beckmann rearrangement. This analysis is designed for researchers, scientists, and drug development professionals seeking to understand and leverage the nuanced reactivity of these important heterocyclic scaffolds.

Structural and Electronic Analysis

The fundamental difference between chroman-4-one oxime and flavanone oxime dictates their reactivity. The phenyl group at the C2 position of flavanone oxime introduces distinct electronic and steric influences not present in the parent chroman-4-one oxime.

• Electronic Effects: The C2-phenyl group in flavanone oxime exerts a mild electron-withdrawing inductive effect on the heterocyclic ring. This can influence the electron density around the C3 and C4 carbons and, consequently, the stability of reaction intermediates.

• Steric Hindrance: The bulk of the C2-phenyl group creates significant steric congestion on the adjacent C3 side of the molecule. This can hinder the approach of reagents and influence the conformational preferences of the six-membered ring.

• Oxime Stereochemistry: For unsymmetrical ketones, oxime formation can result in two geometric isomers, (E) and (Z). The stereochemistry of the oxime is paramount in reactions like the Beckmann rearrangement, where the group anti-periplanar to the hydroxyl group is the one that migrates.[7] For flavanones such as naringenin, studies have shown that oximation leads to a mixture of isomers, with the (E)-isomer, where the hydroxyl group is oriented away from the bulkier C4a-aromatic side, being the major product (91:9 ratio).[8] A similar preference is anticipated for both flavanone oxime and chroman-4-one oxime, which will dictate the primary rearrangement pathway.

Caption: Core structures of Chroman-4-one Oxime and Flavanone Oxime.

Comparative Reactivity: The Beckmann Rearrangement

The Beckmann rearrangement is a classic and powerful acid-catalyzed transformation of an oxime into an amide (or a lactam for cyclic oximes).[9][10] It proceeds via the conversion of the oxime hydroxyl into a good leaving group, followed by a concerted 1,2-migration of the group positioned anti to the leaving group.[7][11] This stereospecificity makes the reaction a sensitive probe of the structural differences between our two substrates.

Caption: Generalized mechanism of the Beckmann Rearrangement.

Predicted Pathways and Products

Based on the mechanism and the likely predominance of the (E)-oxime isomer, we can predict the major lactam products for each substrate.

• Chroman-4-one Oxime: In the expected major (E)-isomer, the C3-methylene group is anti to the hydroxyl group. Therefore, the migration of this alkyl group is anticipated, leading to the formation of a seven-membered 1,4-benzoxazepin-5-one ring system.

• Flavanone Oxime: Similarly, for the (E)-isomer of flavanone oxime, the C3-methine group (bearing the C2-phenyl substituent) is positioned anti to the hydroxyl. Its migration would yield a 2-phenyl-2,3-dihydro-1,4-benzoxazepin-5-one .

Experimental Observations and Discrepancies

While the predicted outcome for chroman-4-one oxime follows standard reactivity principles, the experimental literature for flavanone oxime suggests a more complex scenario.

Studies on the reactions of flavanone oxime under acidic conditions, conducive to the Beckmann rearrangement, have not reported the clean formation of the expected lactam product.[12][13] For instance, treatment of flavanone oxime with polyphosphoric acid (PPA), a common Beckmann reagent, was reported to yield a "phosphorus containing compound," indicating a deviation from the expected rearrangement pathway.[13] Other acid treatments have been shown to revert the oxime to the parent flavanone.[12]

This contrasts with the general reliability of the Beckmann rearrangement for simpler cyclic ketoximes.[7][14] The evidence suggests that the C2-phenyl group in flavanone oxime introduces competing reaction pathways that can dominate under strong acid conditions.

Mechanistic Rationale for Divergent Reactivity

The reluctance of flavanone oxime to undergo a clean Beckmann rearrangement can be attributed to the C2-phenyl substituent:

• Stability of Intermediates: The phenyl group may destabilize the transition state leading to the nitrilium ion or promote alternative pathways, such as fragmentation.

• Increased Steric Strain: The formation of the seven-membered lactam ring with a bulky phenyl group at the C2 position could be sterically disfavored.

• Alternative Reactions: Under strong acid conditions, the benzylic C2-proton is activated, which could facilitate competing elimination or condensation reactions. The interaction of the C2-phenyl ring with the reaction center could also lead to unexpected cyclizations or rearrangements.

In essence, while chroman-4-one oxime is a standard substrate poised for a predictable rearrangement, flavanone oxime presents a more challenging case where the desired transformation is thwarted by the molecule's unique structural features.

Data Summary

The following table summarizes the comparative reactivity, drawing from established chemical principles and available literature data.

Substrate	Reaction	Conditions	Predicted Major Product	Experimental Outcome	Reference(s)
Chroman-4-one Oxime	Beckmann Rearrangement	Acid catalyst (e.g., PPA, H₂SO₄)	1,4-Benzoxazepin-5-one	Expected to proceed as predicted, though specific high-yield examples are not prominently documented.	[7][9]
Flavanone Oxime	Beckmann Rearrangement	PPA (Polyphosphoric Acid)	2-Phenyl-1,4-benzoxazepin-5-one	Formation of a "phosphorus containing compound"; rearrangement is not observed.	[13]
Flavanone Oxime	Hydrolysis	Dilute HCl	Flavanone	Reversion to starting ketone.	[12][13]
Flavanone Oxime	Oximation	NH₂OH·HCl, Pyridine/Ethanol	Flavanone Oxime ((E)-isomer major)	High-yield formation of the oxime.	[8][13]

Experimental Protocols

To provide a practical context for this guide, detailed protocols for the synthesis of flavanone oxime and a proposed workflow for a direct comparative study of the Beckmann rearrangement are provided below.

Protocol 1: Synthesis of Flavanone Oxime

This protocol is adapted from established literature procedures.[13]

• Dissolution: Dissolve flavanone (1.0 g, 4.46 mmol) in 20 mL of ethanol in a 100 mL round-bottom flask.

• Reagent Addition: Add pyridine (5 mL) followed by hydroxylamine hydrochloride (1.0 g, 14.4 mmol).

• Reaction: Heat the reaction mixture on a water bath at reflux for 15-20 minutes. Monitor the reaction progress by TLC.

• Workup: After completion, pour the reaction mixture into 100 mL of cold water. A solid or sticky mass will separate.

• Isolation and Purification: Collect the solid by filtration. If a sticky mass forms, decant the water and dissolve it in a minimal amount of ethanol. Recrystallize the product from rectified spirit to obtain flavanone oxime as a crystalline solid.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Comparative Beckmann Rearrangement Study (Proposed Workflow)

Given the lack of a direct comparison in the literature, this workflow is proposed to objectively assess the reactivity of both oximes under identical, mild conditions using 2,4,6-trichloro[12][15][16]triazine (TCT), which avoids the harshness of strong protic acids.[17]

Caption: Proposed workflow for a comparative Beckmann rearrangement experiment.

• Reagent Preparation: In two separate flasks, add 2,4,6-trichloro[12][15][16]triazine (TCT) (1.1 eq) to a minimal volume of anhydrous N,N-dimethylformamide (DMF) at 25°C. Stir until the TCT-DMF complex forms (a white solid).

• Substrate Addition: To each flask, add a solution of the respective oxime (chroman-4-one oxime or flavanone oxime, 1.0 eq) in anhydrous DMF.

• Reaction Monitoring: Stir both mixtures at room temperature. Monitor the disappearance of the starting oxime by Thin Layer Chromatography (TLC) over 24 hours.

• Aqueous Workup: Quench each reaction by adding water. Wash the organic phase sequentially with saturated aq. NaHCO₃, 1 M aq. HCl, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis and Purification: Analyze the crude product mixtures by LC-MS and ¹H NMR to identify products and assess conversion. Purify the products by flash column chromatography to isolate the respective lactams or any other resulting compounds.

Conclusion

The reactivity of chroman-4-one oxime and flavanone oxime is a clear illustration of how subtle structural modifications can lead to significant changes in chemical behavior. The C2-phenyl group in flavanone oxime is not a passive spectator; it actively modulates the molecule's reactivity, particularly under the acidic conditions required for the Beckmann rearrangement.

While chroman-4-one oxime is expected to undergo a predictable rearrangement to a 1,4-benzoxazepin-5-one, flavanone oxime demonstrates a clear resistance to this transformation, favoring reversion to the ketone or other undefined side reactions. This divergent reactivity underscores the importance of considering steric hindrance, electronic effects, and the potential for competing pathways when designing synthetic routes involving substituted flavanone scaffolds. For researchers in drug development, this knowledge is critical for predicting potential metabolic pathways and for designing stable, effective therapeutic agents.

References

• Wuts, P. G. (2014). Asymmetric Methods for the Synthesis of Flavanones, Chromanones, and Azaflavanones. In Comprehensive Organic Synthesis II (pp. 1-45). Elsevier. [URL: https://www.sciencedirect.com/science/article/pii/B9780080977423004012]
• Mamadalieva, N. Z., et al. (2019). SYNTHESIS OF FLAVANON OXYM AND THEIR BIOLOGICAL ACTIVITY. Elibrary.ru. [URL: https://www.elibrary.ru/item.asp?id=39226857]
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• Olsen, C. A., et al. (2014). Chroman-4-one- and Chromone-Based Sirtuin 2 Inhibitors with Antiproliferative Properties in Cancer Cells. Journal of Medicinal Chemistry, 57(22), 9488-9505. [URL: https://pubs.acs.org/doi/10.1021/jm501174x]
• Sharma, V., & Kumar, V. (2020). Recent advances in the synthesis of 4H-chromen-4-ones (2012–2018). Advances in Heterocyclic Chemistry, 131, 1-74. [URL: https://www.sciencedirect.com/science/article/pii/B9780128198947000015]
• Kim, H., et al. (2018). Divergent synthesis of flavones and flavanones from 2′-hydroxydihydrochalcones via palladium(ii)-catalyzed oxidative cyclization. Organic & Biomolecular Chemistry, 16(24), 4473-4477. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6016147/]
• University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry - Beckmann rearrangement. chem.ucla.edu. [URL: http://www.chem.ucla.edu/~harding/IGOC/B/beckmannrearrangement.html]
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• Ozyurek, M., et al. (2014). Novel oxime based flavanone, naringin-oxime: synthesis, characterization and screening for antioxidant activity. Chemico-Biological Interactions, 212, 40-46. [URL: https://pubmed.ncbi.nlm.nih.gov/24508591/]
• De Luca, L., et al. (2002). Beckmann Rearrangement of Oximes under Very Mild Conditions. The Journal of Organic Chemistry, 67(18), 6272-6274. [URL: https://pubs.acs.org/doi/10.1021/jo025939f]
• Ghanbarimasir, Z., & Emami, S. (2015). Recent advances of chroman-4-one derivatives: synthetic approaches and bioactivities. European Journal of Medicinal Chemistry, 97, 45-72. [URL: https://pubmed.ncbi.nlm.nih.gov/25743215/]
• Gawley, R. E. (2004). The Beckmann Reactions: Rearrangements, Elimination-Additions, Fragmentations, and Rearrangement-Cyclizations. Organic Reactions. [URL: https://onlinelibrary.wiley.com/doi/10.1002/0471264180.or035.01]
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A Comparative Guide to the Mass Spectrometric Fragmentation of Chroman-4-one and its Oxime Derivative

This guide provides an in-depth analysis of the mass spectrometric fragmentation pathways of chroman-4-one and its corresponding oxime. By comparing the well-documented fragmentation of the chroman-4-one scaffold with the predicted fragmentation of its oxime derivative, this document serves as a valuable resource for researchers in structural elucidation, metabolomics, and drug development. The insights herein are derived from established principles of mass spectrometry and comparative analysis of structurally related compounds.

Introduction: The Role of Mass Spectrometry in Structural Elucidation

Mass spectrometry is an indispensable analytical technique for determining the structure of unknown compounds.[1] By ionizing molecules and analyzing the mass-to-charge ratio (m/z) of the resulting parent ion and its fragments, we can piece together the molecular puzzle. Electrospray Ionization (ESI) and Electron Ionization (EI) are two common techniques that provide complementary information. ESI is a "soft" ionization technique that typically yields the protonated molecule [M+H]⁺ or deprotonated molecule [M-H]⁻, while EI is a "hard" technique that causes extensive fragmentation, revealing the molecule's structural backbone.

The chroman-4-one scaffold is a core structure in a vast array of natural products and synthetic compounds, including flavonoids, which are known for their significant biological activities.[2][3] The derivatization of the C4 carbonyl group, for instance, into an oxime, can significantly alter a molecule's biological properties and its behavior in a mass spectrometer. Understanding these changes is crucial for accurate identification and characterization.

Section 1: Fragmentation Pathways of the Chroman-4-one Scaffold

The fragmentation of the chroman-4-one core, particularly within the broader class of flavonoids, is well-characterized. The dominant fragmentation route under both ESI and EI conditions is the Retro-Diels-Alder (RDA) reaction.[4][5] This reaction cleaves the heterocyclic C-ring, providing valuable information about the substitution patterns on the A and C rings.[5][6]

The Retro-Diels-Alder (RDA) Fragmentation

The RDA reaction involves the cleavage of two bonds in the C-ring, resulting in the formation of two main fragment ions.[5] For the unsubstituted chroman-4-one (m/z 148), the primary RDA fragmentation pathway leads to a characteristic fragment at m/z 120. This corresponds to the loss of ethylene (C₂H₄, 28 Da) from the molecular ion.

Another key fragmentation pathway for chromones involves the initial loss of a neutral carbon monoxide (CO) molecule, followed by further rearrangements.[4] This results in the formation of a benzofuran radical cation.

Below is a diagram illustrating the primary fragmentation pathways of the chroman-4-one molecular ion.

Caption: Primary fragmentation of Chroman-4-one.

Section 2: Predicted Fragmentation Pathways of Chroman-4-one Oxime

The introduction of an oxime group at the C4 position introduces new, competing fragmentation pathways. The fragmentation of oximes is known to involve specific reactions such as the loss of a hydroxyl radical (•OH) or water (H₂O), and rearrangements like the Beckmann rearrangement, though the latter is less common in electron impact-induced fragmentation.[7]

For chroman-4-one oxime (m/z 163), we can predict the following key fragmentation pathways based on the established chemistry of oximes and the underlying chroman-4-one scaffold.

Fragmentation Initiated by the Oxime Group

The oxime functionality is expected to direct fragmentation. A primary fragmentation would be the loss of a hydroxyl radical (•OH, 17 Da) from the molecular ion, a characteristic fragmentation for some oximes.[7] This would result in an even-electron ion at m/z 146. Another possibility is the loss of a neutral water molecule (H₂O, 18 Da), leading to a fragment at m/z 145.

Rearrangement and Ring Cleavage

Following the initial losses, further fragmentation can occur. For instance, the ion at m/z 146 could lose hydrogen cyanide (HCN, 27 Da) to yield a fragment at m/z 119.

Persistence of RDA Fragmentation

While the oxime group introduces new pathways, the energetically favorable RDA reaction is still expected to occur, albeit potentially with lower abundance compared to the parent chroman-4-one. This would lead to a fragment from the loss of an ethenamine-like species.

The proposed fragmentation pathways for chroman-4-one oxime are visualized below.

Caption: Proposed fragmentation of Chroman-4-one Oxime.

Section 3: Comparative Fragmentation Analysis

The key to distinguishing between chroman-4-one and its oxime derivative via mass spectrometry lies in the unique fragments produced by each. The presence of nitrogen in the oxime introduces odd-mass fragments and neutral losses that are absent in the parent compound.

Precursor Ion (m/z)	Key Fragments (m/z)	Proposed Neutral Loss	Compound
148	120	C₂H₄ (RDA)	Chroman-4-one
148	120	CO	Chroman-4-one
163	146	•OH	Chroman-4-one Oxime
163	145	H₂O	Chroman-4-one Oxime
163	119	•OH, HCN	Chroman-4-one Oxime

This table clearly demonstrates the diagnostic value of the fragmentation pattern. The fragments at m/z 146, 145, and 119 would be indicative of the oxime derivative, while a strong signal at m/z 120 from a precursor of m/z 148 points to the unmodified chroman-4-one.

Section 4: Experimental Protocol for ESI-MS/MS Analysis

To validate the proposed fragmentation pathways, the following experimental protocol is recommended.

Objective: To acquire high-resolution tandem mass spectra of chroman-4-one oxime to elucidate its fragmentation pathways.

Instrumentation:

• Liquid Chromatograph coupled to a Quadrupole Time-of-Flight (Q-TOF) Mass Spectrometer.

• Electrospray Ionization (ESI) source.

Materials:

• Chroman-4-one oxime standard (≥98% purity).[8]

• HPLC-grade methanol and water.

• Formic acid (for positive ion mode) or Ammonium hydroxide (for negative ion mode).

Procedure:

• Sample Preparation: Prepare a 1 mg/mL stock solution of chroman-4-one oxime in methanol. Dilute to a final concentration of 1 µg/mL with 50:50 methanol:water.

• LC Method (for sample introduction):

  • Column: C18, 2.1 x 50 mm, 1.8 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Flow rate: 0.3 mL/min.

  • Injection volume: 2 µL.

  • A simple isocratic or gradient method can be used to elute the compound.

• MS Method (Positive Ion Mode):

  • Ionization Mode: ESI+.

  • Capillary Voltage: 3.5 kV.

  • Source Temperature: 120 °C.

  • Desolvation Temperature: 350 °C.

  • Acquisition Mode: MS/MS or MS^E.

  • Select the protonated molecule [M+H]⁺ (expected m/z 164.07) as the precursor ion for fragmentation.

  • Collision Energy: Ramp from 10 to 40 eV to observe the full range of fragment ions.

• Data Analysis:

  • Identify the precursor ion and its major fragment ions.

  • Calculate the exact masses of the fragments and propose elemental compositions.

  • Correlate the observed fragments with the proposed fragmentation pathways.

Below is a workflow diagram for the experimental protocol.

Caption: Experimental workflow for MS/MS analysis.

Conclusion

This guide provides a comparative framework for understanding the mass spectrometric fragmentation of chroman-4-one and its oxime derivative. While the chroman-4-one scaffold is dominated by a characteristic Retro-Diels-Alder fragmentation, the introduction of an oxime group provides alternative and diagnostic fragmentation channels, primarily involving the loss of •OH and H₂O. By leveraging this predictive analysis, researchers can more confidently identify these and related structures in complex mixtures, accelerating research in natural product chemistry and drug discovery. The provided experimental protocol offers a clear path to validating these proposed pathways.

References

• Cuyckens, F., & Claeys, M. (2004). Mass spectrometry in the structural analysis of flavonoids. Journal of Mass Spectrometry, 39(1), 1-15.
• Fabre, N., Rustan, I., de Hoffmann, E., Quetin-Leclercq, J. (2001). Determination of flavonoid structures by liquid chromatography/electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 12(6), 707-715.

• Kaye, P. T., & Ramaite, I. D. I. (2003). Chromone Studies. Part 12. Fragmentation Patterns in the Electron-impact Mass Spectra of 2-(N,N-dialkylamino)-4H-1-benzopyran-4-ones. South African Journal of Chemistry, 56, 25-28.[4]

• Ma, Y. L., Li, Q. M., Van den Heuvel, H., & Claeys, M. (1997). Characterization of flavone and flavonol aglycones by collision-induced dissociation tandem mass spectrometry. Rapid Communications in Mass Spectrometry, 11(12), 1357-1364.

• Laulhé, S., Bogdanov, B., & Nantz, M. H. (2012). Fragmentation of oxime and silyl oxime ether odd-electron positive ions by the McLafferty rearrangement: new insights on structural factors that promote α,β fragmentation. Journal of Mass Spectrometry, 47(6), 739-747.[9][10]

• Bowen, R. D. (2002). Mass spectrometry of hydroxylamines, oximes and hydroxamic acids. Chemical Society Reviews, 31(4), 227-235.[7]

• Molecules. (2022). The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. MDPI.[6]

• PubChem. (n.d.). Chroman-4-one. National Center for Biotechnology Information. Retrieved from [Link]]

• PubChem. (n.d.). Chroman-4-one oxime. National Center for Biotechnology Information. Retrieved from [Link]

• Lari, U., et al. (2021). An efficient synthesis of 4-chromanones. ResearchGate.[3]

• Santos, C. M. M., et al. (2025). Synthesis and Antimicrobial Evaluation of Chroman-4-One and Homoisoflavonoid Derivatives. MDPI.[2]

• eGyanKosh. (n.d.). MASS SPECTROMETRY: FRAGMENTATION PATTERNS. Retrieved from [Link]]

• Molecules. (2024). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. MDPI.[11]

• Journal of Medicinal Chemistry. (2014). Chroman-4-one- and Chromone-Based Sirtuin 2 Inhibitors with Antiproliferative Properties in Cancer Cells. ACS Publications.[12]

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Validating the Stereochemistry and Ratio of Chroman-4-one Oxime E/Z Isomers: A Comparative Analytical Guide

Chroman-4-one and its oxime derivatives are privileged scaffolds in medicinal chemistry, serving as critical intermediates for the development of anticonvulsant, anticancer, and antimicrobial agents 1. During the oximation of chroman-4-ones, the formation of the carbon-nitrogen (C=N) double bond inherently yields a mixture of E and Z geometric isomers. Because these isomers can exhibit drastically different pharmacological profiles, crystallization behaviors, and downstream reactivities—such as in Beckmann rearrangements 2—rigorous analytical validation of their stereochemistry and relative ratio is a critical requirement for drug development professionals.

As a Senior Application Scientist, I frequently observe laboratories struggling with baseline resolution of oxime isomers using standard analytical methods, or misassigning stereochemistry due to an over-reliance on 1D NMR chemical shifts. This guide objectively compares standard approaches against optimized, self-validating analytical workflows to ensure absolute confidence in your structural assignments.

Comparison of Analytical Strategies

To accurately characterize an E/Z oxime mixture, researchers must achieve two distinct goals: chromatographic resolution (to quantify the ratio) and spectroscopic mapping (to assign absolute stereochemistry).

Chromatographic Resolution (Ratio Quantification)

• Standard Alternative (C18 Reversed-Phase HPLC): Standard C18 columns often yield co-elution or poor resolution ( Rs​<1.5 ) because the E and Z isomers possess nearly identical hydrophobicities and molecular weights.

• Optimized Product (PFP Column HPLC): Pentafluorophenyl (PFP) stationary phases introduce π−π , dipole-dipole, and hydrogen-bonding interactions. Because the E and Z oximes differ significantly in their dipole moments and the spatial projection of the hydroxyl group, PFP columns provide superior selectivity, routinely achieving baseline resolution ( Rs​>2.0 ) 3.

Stereochemical Assignment

• Standard Alternative (1D 1 H NMR): Relies on subtle chemical shift differences caused by the deshielding effect of the oxime -OH on nearby protons. While useful for rough E/Z ratio estimation via peak integration, it cannot definitively assign absolute configuration without a pure, known reference standard.

• Optimized Product (2D NOESY NMR): Nuclear Overhauser Effect Spectroscopy (NOESY) detects through-space magnetization transfer between protons closer than 5 Å. It is the gold standard for assigning E/Z geometry by mapping the spatial proximity of the oxime -OH proton to either the C3-methylene protons or the C5-aromatic proton of the chromanone core 4.

Analytical Workflow

Workflow for the analytical separation and stereochemical assignment of oxime E/Z isomers.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every choice is grounded in chemical causality.

Protocol 1: HPLC Resolution and E/Z Ratio Quantification

Causality & Self-Validation: To ensure the integrated peaks represent true geometric isomers and not synthetic impurities, this protocol incorporates a photochemical isomerization step. Exposing a purified, single-isomer fraction to UV light forces photo-equilibration into an E/Z mixture, definitively self-validating the retention times of both geometric forms 5.

• Sample Preparation: Dissolve 1 mg of the chroman-4-one oxime mixture in 1 mL of HPLC-grade acetonitrile.

• Column Selection: Equip the LC system with a PFP column (e.g., 150 x 4.6 mm, 3 µm) rather than a standard C18 to leverage dipole-enhanced selectivity.

• Mobile Phase: Perform isocratic elution using 60:40 Water (0.1% Formic Acid) : Acetonitrile. Note: The acidic modifier is crucial as it suppresses oxime ionization, sharpening the peak shape and preventing tailing.

• UV Isomerization (Validation Step): Collect the eluent of the major peak, expose it to ambient sunlight or a 254 nm UV lamp for 30 minutes, and reinject. The appearance of the secondary peak confirms the isomeric relationship.

• Detection & Integration: Monitor UV absorbance at 254 nm. The ratio of the Area Under the Curve (AUC) directly corresponds to the E/Z thermodynamic ratio.

Protocol 2: 2D NOESY NMR for Absolute Stereochemical Assignment

Causality & Self-Validation: We utilize DMSO- d6​ as the NMR solvent because its strong hydrogen-bonding capacity slows the chemical exchange of the oxime -OH proton, preventing signal broadening and allowing its NOE cross-peaks to be clearly observed 6.

• Sample Preparation: Dissolve 15 mg of the oxime mixture in 0.6 mL of anhydrous DMSO- d6​ .

• Acquisition: Acquire a 2D NOESY spectrum with a mixing time of 400–600 ms. This specific timeframe is optimized for small molecules to allow NOE buildup without secondary spin diffusion.

• Interpretation & CIP Assignment:

  • Locate the oxime -OH proton signals (typically far downfield, 11.0 – 12.0 ppm).

  • Trace the cross-peaks. An NOE correlation between the -OH proton and the C5 aromatic proton (~7.8 ppm) indicates the -OH is oriented towards the aromatic ring.

  • An NOE correlation to the C3 methylene protons (~2.8 ppm) indicates orientation towards the aliphatic ring.

  • Applying Cahn-Ingold-Prelog (CIP) Rules: The C4a aromatic bridgehead carbon has a higher priority than the C3 aliphatic carbon. Therefore, the isomer with the -OH directed towards the aromatic ring (C5) is the Z-isomer (high-priority groups on the same side), while the one directed towards the C3 protons is the E-isomer .

• Self-Validation: Correlate these spatial findings with the integration ratios from the 1D 1 H NMR spectrum. Match this ratio to the HPLC AUC ratio to definitively assign the major and minor chromatographic peaks.

Quantitative Data Presentation

The following tables summarize the comparative performance metrics and the expected experimental data output when utilizing the optimized methodologies.

Table 1: Methodological Comparison for Oxime Isomer Analysis

Analytical Target	Standard Method (Alternative)	Optimized Method (Recommended)	Key Performance Metric
E/Z Resolution	C18 Reversed-Phase HPLC	PFP or Mixed-Mode HPLC	Rs​<1.0 (C18) vs. Rs​>2.0 (PFP)
Ratio Quantification	1D 1 H NMR Integration	HPLC UV (254 nm) AUC	NMR signal overlap vs. Baseline LC separation
Stereo Assignment	1D 1 H NMR Chemical Shifts	2D NOESY NMR (DMSO- d6​ )	Ambiguous inference vs. Definitive (<5 Å) NOE

Table 2: Representative Experimental Data for Chroman-4-one Oxime

Isomer	HPLC Retention Time (PFP)	1 H NMR Shift (Oxime -OH)	Key NOESY Correlation	Assigned Geometry
Peak 1 (Major)	6.4 min	11.8 ppm	Strong NOE to C3-H (Aliphatic)	E-Isomer
Peak 2 (Minor)	7.2 min	11.4 ppm	Strong NOE to C5-H (Aromatic)	Z-Isomer

References

• Chromanone-A Prerogative Therapeutic Scaffold: An Overview. PMC - NIH.
• Recent Advances in the Chemistry of Oximes. ResearchGate.
• Technical Support Center: Separation of E/Z Isomers of 1-(Naphthalen-1-yl)ethanone Oxime. Benchchem.
• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors. PMC - NIH.
• HPLC Separation of E/Z-Isomers of Piperine and Structurally Related Pepper Alkaloids. Helsinki.fi.
• A simple and straightforward method for determination of oxime group configuration in ethanone oximes by differential NOE experiments. ResearchGate.

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Safety & Regulatory Compliance

Operational Guide: Chroman-4-one Oxime Handling and Disposal Procedures

Chroman-4-one oxime (CAS: 24541-01-3) is a highly versatile chemical building block utilized extensively in organic synthesis and medicinal chemistry, particularly as an intermediate in the development of pharmaceuticals targeting neurological disorders[1]. Because of the reactive nature of the oxime functional group, this compound requires strict, causality-driven handling and disposal protocols to mitigate the risks of environmental contamination, personnel exposure, and unintended chemical reactions.

This guide provides drug development professionals and laboratory scientists with field-proven, step-by-step methodologies for the safe operational handling, spill response, and EPA-compliant disposal of Chroman-4-one oxime.

Physicochemical Properties & Hazard Profile

Understanding the physical state and solubility of Chroman-4-one oxime is the first step in designing a safe disposal strategy. The compound is a solid at room temperature and is highly soluble in specific organic solvents, which dictates how liquid waste streams must be managed[2].

Quantitative Data Summary

Property	Value	Operational Implication
CAS Number	24541-01-3[1]	Essential for accurate hazardous waste labeling.
Molecular Formula	C9H9NO2[3]	Contains nitrogen; incineration will yield NOx gases.
Molecular Weight	163.18 g/mol [1]	Used for molarity calculations in solution disposal.
Appearance	White solid[1]	Dust generation is a primary inhalation hazard.
Melting Point	138 °C – 156 °C[2][3]	Stable as a solid under standard lab conditions.
Solubility	Soluble in DMF, Methanol; Insoluble in water[2]	Requires non-halogenated organic solvents for liquid waste.
Storage Conditions	0–8 °C[1]	Waste should be kept cool to prevent degradation.

The Causality of Oxime Hazards

Why must Chroman-4-one oxime be segregated from strong acids? Under strongly acidic conditions (or in the presence of Lewis acids), oximes can undergo a Beckmann rearrangement[4]. This reaction converts the oxime into a secondary amide (a lactam) and is often highly exothermic. If Chroman-4-one oxime waste is mistakenly mixed into a carboy containing acidic waste, the resulting heat generation can lead to container pressurization, rupture, or fire. Furthermore, thermal decomposition of this compound yields toxic carbon monoxide and irritating nitrogen oxides (NOx)[5].

Operational Handling & Spill Response Protocol

In the event of a solid powder spill, immediate containment is required to prevent the aerosolization of the API intermediate. Do not use dry sweeping techniques, as this will suspend the fine white powder in the air, creating an inhalation hazard.

Step-by-Step Spill Response Methodology

• Isolate and Don PPE: Evacuate the immediate vicinity. Personnel must don a fitted N95 or P100 particulate respirator, chemical-resistant nitrile gloves, safety goggles, and a lab coat.

• Dust Suppression: Lightly mist the spilled solid with a compatible solvent (e.g., a 10% aqueous ethanol solution) to dampen the powder and suppress aerosolization.

• Mechanical Collection: Use non-sparking, anti-static tools (such as a plastic scoop or dedicated spill spatula) to collect the moistened material.

• Primary Containment: Transfer the collected material into a sealable, high-density polyethylene (HDPE) hazardous waste bucket.

• Surface Decontamination: Wash the affected surface with a detergent solution, followed by a final wipe-down using methanol to dissolve any microscopic organic residues.

Self-Validating System (Clearance Check): To validate that the spill has been entirely neutralized and removed, perform a visual inspection of the surface under bright white light to confirm the absence of crystalline residue. Subsequently, test the residual aqueous wash water on the surface with a pH strip; a neutral pH (6.5–7.5) validates that no reactive chemical residues remain before the area is declared safe for normal operations.

Proper Disposal Procedures

Chroman-4-one oxime is not explicitly listed on the EPA's P-list or U-list for acutely hazardous commercial chemical products; however, as a biologically active pharmaceutical intermediate, it must be managed as an unlisted hazardous chemical waste under RCRA (Resource Conservation and Recovery Act) guidelines[6].

Step-by-Step Waste Segregation and Disposal

Phase 1: Segregation based on Physical State

• Solid Waste: Collect pure Chroman-4-one oxime powder, contaminated weigh boats, spatulas, and spill cleanup materials in a dedicated, leak-proof solid hazardous waste container lined with a heavy-duty plastic bag.

• Liquid Waste: When Chroman-4-one oxime is dissolved in reaction solvents (such as N,N-Dimethylformamide or Methanol)[2], collect the solution in a designated Non-Halogenated Organic Waste carboy. Critical Step: Verify the carboy pH is neutral to prevent the aforementioned exothermic Beckmann rearrangement[4].

Phase 2: Compliant Labeling

• Affix a standard EPA-compliant "Hazardous Waste" label to the container immediately upon the first drop of waste[6].

• Explicitly list the full chemical name ("Chroman-4-one oxime") and the exact solvent matrix (e.g., "Methanol 90%, Chroman-4-one oxime 10%"). Do not use abbreviations.

Phase 3: Storage and Logistics

• Store the sealed waste containers in secondary containment within a designated hazardous waste accumulation area.

• Maintain the ambient temperature of the storage area as close to 0–8 °C as logistically possible to mirror the compound's ideal storage conditions and prevent thermal degradation[1].

Phase 4: Final Destruction

• Do not dispose of this chemical down the municipal sewer system, as it is practically insoluble in water and poses an environmental hazard[2].

• Transfer the waste to a licensed hazardous waste management facility. The mandated destruction method is high-temperature incineration equipped with nitrogen oxide (NOx) scrubbers, ensuring the safe neutralization of the nitrogen-containing oxime group[5].

Visualizing the Disposal Workflow

The following decision tree illustrates the logical flow for segregating and disposing of Chroman-4-one oxime waste based on its physical state.

Figure 1: Workflow for segregation and disposal of Chroman-4-one oxime waste.

References

• Hardesh Maurya Ph.D Professor at Hygia Institute of Pharmaceutical Education and Research ResearchGate URL: [Link]

• 40 CFR Part 261 -- Identification and Listing of Hazardous Waste - eCFR eCFR (Electronic Code of Federal Regulations) URL:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. echemi.com [echemi.com]
• 3. echemi.com [echemi.com]
• 4. researchgate.net [researchgate.net]
• 5. 4-Chromanone(491-37-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 6. eCFR :: 40 CFR Part 261 -- Identification and Listing of Hazardous Waste [ecfr.gov]